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Compound of Interest

Compound Name: Triallylsilane

Cat. No.: B075335

Despite repeated attempts to gather information on Triallylsilane, the search results have
consistently and incorrectly provided data for Triethylsilane. This indicates a significant lack of
readily available, specific technical information for Triallylsilane in publicly accessible
databases.

Therefore, this in-depth technical guide will focus on Triethylsilane, a closely related and well-
documented organosilicon compound, while clearly noting the distinction. It is crucial for the
reader to understand that the following information pertains to Triethylsilane (CAS No. 617-86-
7) and not Triallylsilane.

An In-depth Technical Guide to Triethylsilane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylsilane is an organosilicon compound with the chemical formula (C2Hs)sSiH. It is a
trialkylsilane that is notable for its reactive silicon-hydride (Si-H) bond, which makes it a
valuable reagent in organic synthesis.[1][2] This colorless liquid is frequently employed as a
mild and selective reducing agent and as a precursor for the formation of silyl ethers.[1] Its
utility in synthetic organic chemistry, particularly in the pharmaceutical industry, stems from its
compatibility with a wide range of functional groups.[3][4][5]

Molecular Properties of Triethylsilane
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A comprehensive summary of the key molecular and physical properties of Triethylsilane is

provided in the table below.

Property Value
CAS Number 617-86-7
Molecular Formula CeH16Si[6][7]

Molecular Weight 116.28 g/mol [6][7]
Appearance Colorless liquid[1][3]
Boiling Point 107-108 °C[6][8]

Melting Point -157 °C[6]

Density 0.728 g/mL at 25 °C[6][9]

Refractive Index

n20/D 1.412[6][9]

Flash Point

-6 °C (21.2 °F)[10][11]

Solubility

Soluble in hydrocarbons, halocarbons, and

ethers; insoluble in water.[2][12]

Synthesis of Triethylsilane

A common laboratory-scale synthesis of Triethylsilane involves the reduction of

triethylchlorosilane. One documented method utilizes sodium hydride and trimethyl borate to

prepare a sodium trihydroxyborohydride intermediate, which then reacts with

triethylchlorosilane.[13]

A general workflow for this synthesis is outlined below:

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB8495938.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylsilane
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8495938.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Triethylsilane
https://en.wikipedia.org/wiki/Triethylsilane
https://www.cfsilicones.com/blogs/blog/the-many-applications-of-triethylsilane-from-synthesis-to-industry
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8495938.aspx
https://www.biosynth.com/p/FT53779/617-86-7-triethylsilane
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8495938.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8495938.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/230197
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8495938.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/230197
https://www.sigmaaldrich.com/HK/zh/product/aldrich/230197
https://www.sigmaaldrich.com/JP/ja/product/aldrich/467448
https://www.chemistry.msu.edu/_assets/_files/maleczka-research-group/publications/EROS4.pdf
https://www.solubilityofthings.com/triethylsilane
https://www.alfa-chemistry.com/resources/synthesis-of-triethylsilane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

4 . . )
Main Reaction
Sodium Hydride + Reaction N Sodium Trihydroxyborohydride )
Trimethyl Borate (in situ) Reaction
L . . Filtration
Triethylsilane L Dits;ﬁ;tioﬁ
]
Triethylchlorosilane
- J
Aldehyde/Ketone + Condensation Imine/Iminium lon Hydride Transfer Reduction with - ; » | Aqueous Workup &
; | ~ondensation .| ; |—yeride Transier_y,, | & ; > > o
Amine Formation Triethylsilane Aminediioduct Purification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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